Cas no 2171997-66-1 (Methyl 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylate)

• Product Name: Methyl 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylate
• CAS No: 2171997-66-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5566439
• PubChem ID: 165593882
• Update Time: 2025-05-20

Methyl 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1633060
• methyl 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylate
• 2171997-66-1
• Methyl 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylate

• Inchi： 1S/C10H16O3/c1-13-8(11)9(6-7-9)10(12)4-2-3-5-10/h12H,2-7H2,1H3
• InChI Key： VQROMCLKFFQUDM-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(C(=O)OC)CC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylate

Research Brief on Methyl 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylate (CAS: 2171997-66-1)

Methyl 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylate (CAS: 2171997-66-1) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural framework, characterized by a cyclopropane ring and a hydroxylated cyclopentyl moiety, offers a promising scaffold for the design of small-molecule therapeutics. Recent synthetic methodologies have highlighted efficient routes to access Methyl 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylate, often involving cyclopropanation reactions and subsequent functional group transformations. These synthetic approaches have been optimized to achieve high yields and enantioselectivity, which are critical for its application in asymmetric synthesis and chiral drug development.

In terms of biological activity, preliminary studies have demonstrated that Methyl 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylate exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. For instance, it has shown activity against cyclooxygenase-2 (COX-2), a key target in the treatment of inflammation and pain. Additionally, its derivatives have been investigated for their potential as allosteric modulators of G-protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes and diseases.

Recent pharmacological evaluations have further elucidated the compound's mechanism of action, revealing its ability to interact with specific protein binding sites and modulate signal transduction pathways. These findings suggest that Methyl 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylate could serve as a lead compound for the development of new therapeutics targeting inflammatory disorders, neurodegenerative diseases, and metabolic syndromes. However, further in vivo studies are required to validate its efficacy and safety profile.

In conclusion, Methyl 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylate represents a promising candidate in the realm of medicinal chemistry, with its synthetic accessibility and diverse biological activities making it a valuable tool for drug discovery. Continued research efforts are expected to uncover additional applications and optimize its pharmacological properties, paving the way for its potential clinical translation.